Cas no 77605-88-0 (5-ethyl-3-morpholinone)

• Product Name: 5-ethyl-3-morpholinone
• CAS No: 77605-88-0
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD10686574
• CID: 1087349
• PubChem ID: 15155065
• Update Time: 2025-04-23

5-ethyl-3-morpholinone Chemical and Physical Properties

Names and Identifiers

• 5-Ethylmorpholin-3-one
• 5-ETHYL-3-MORPHOLINONE
• 5-ethyl-3-morpholinone(SALTDATA: FREE)
• 3-Morpholinone,5-ethyl
• MFCD10686574
• CS-0146685
• CXYFOAYSBFEKMT-UHFFFAOYSA-N
• AB56433
• AKOS006303610
• BS-25960
• DTXSID20569240
• EN300-155452
• 5-ethyl-tetrahydro-1,4-oxazin-3-one
• AT30201
• 5-Ethyl-3-morpholinone, AldrichCPR
• 77605-88-0
• CDA60588
• SCHEMBL1007032
• DB-207097
• (5S)-5-ethylmorpholin-3-one
• 5-ethyl-3-morpholinone

• MDL： MFCD10686574
• Inchi： 1S/C6H11NO2/c1-2-5-3-9-4-6(8)7-5/h5H,2-4H2,1H3,(H,7,8)
• InChI Key： CXYFOAYSBFEKMT-UHFFFAOYSA-N
• SMILES： O1CC(NC(C1)CC)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 0.24020

5-ethyl-3-morpholinone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 5-ethyl-3-morpholinone

Chemical Profile of 5-Ethylmorpholin-3-one (CAS No. 77605-88-0)

5-Ethylmorpholin-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 77605-88-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential pharmacological applications. The compound belongs to the morpholine family, characterized by a morpholine ring substituted with an ethyl group at the 5-position and a carbonyl group at the 3-position, making it a versatile scaffold for drug discovery.

The molecular structure of 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) consists of a six-membered aromatic ring containing two nitrogen atoms, with an ethyl substituent attached at the 5-position and a ketone functional group at the 3-position. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited in designing novel therapeutic agents. The presence of both nitrogen and oxygen heteroatoms enhances its interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) has been studied for its potential role in various pharmacological contexts. One of the most intriguing areas of research is its application as a precursor or intermediate in the synthesis of more complex molecules. The morpholine core is a common motif in many bioactive compounds, and modifications at different positions on this ring can lead to significant changes in biological activity.

Recent studies have highlighted the significance of 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) in the development of central nervous system (CNS) drugs. The morpholine scaffold is known to enhance blood-brain barrier penetration, making it an attractive moiety for CNS-targeting therapies. Researchers have been exploring its derivatives as potential candidates for treating neurological disorders such as epilepsy, depression, and cognitive impairments. The ethyl substituent at the 5-position and the carbonyl group at the 3-position provide a balance between lipophilicity and polarizability, which is crucial for effective CNS drug design.

Another area where 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) has shown promise is in the field of anti-inflammatory agents. Morpholine derivatives are known to exhibit anti-inflammatory properties by modulating various signaling pathways involved in inflammation. The structural features of 5-Ethylmorpholin-3-one make it a suitable candidate for inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Preliminary in vitro studies have demonstrated its ability to reduce pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory therapeutic agent.

The synthesis of 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization processes. The choice of starting materials and reaction conditions can significantly influence the efficiency of the synthesis. Advanced techniques such as flow chemistry have been explored to improve scalability and reproducibility in the production of this compound.

In terms of analytical characterization, 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) is typically analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is also employed for purity assessment and quantification purposes.

The pharmacokinetic properties of 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) are another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that 5-Ethylmorpholin-3-one exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for systemic administration.

Future directions in research on 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) include exploring its mechanism of action in more detail and identifying new therapeutic applications. Computational modeling techniques such as molecular docking can be used to predict how this compound interacts with biological targets at the molecular level. This information can guide the design of more potent derivatives with improved pharmacological profiles.

Additionally, green chemistry principles are being increasingly applied in the synthesis of 5-Ethylmorpholin-3-one (CAS No. 77605-88-0) to minimize environmental impact. Techniques such as solvent-free reactions, catalytic processes, and biocatalysis are being explored to develop more sustainable synthetic routes. These approaches not only reduce waste generation but also improve energy efficiency, aligning with global efforts to promote sustainable chemical manufacturing.

In conclusion,5-Ethylmorpholin-3-one (CAS No., 776058880) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique chemical properties make it a valuable scaffold for developing novel therapeutic agents targeting various diseases . Continued exploration into its pharmacological applications , synthetic methodologies ,and environmental impact will further enhance our understanding of this compound's role in modern medicine .